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Compound of Interest

Compound Name: 8-Hydroxyamoxapine

Cat. No.: B025638 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides essential, immediate safety and logistical

information for the disposal of 8-Hydroxyamoxapine, a metabolite of the antidepressant

amoxapine. Adherence to these procedural guidelines is critical for maintaining a safe

laboratory environment and complying with regulatory standards.

Understanding the Hazard Profile
8-Hydroxyamoxapine is classified with specific hazards that necessitate careful handling

during disposal. According to the Globally Harmonized System of Classification and Labelling

of Chemicals (GHS), this compound poses the following risks:

Harmful if swallowed: Acute toxicity (oral).[1]

Causes skin irritation.[1]

Causes serious eye damage.[1]

May cause respiratory irritation.[1]

Given these hazards, 8-Hydroxyamoxapine should be managed as a hazardous chemical.
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The following table summarizes key quantitative and physical data for 8-Hydroxyamoxapine,

aiding in its proper identification and handling.

Property Value

Molecular Formula C₁₇H₁₆ClN₃O₂

Molecular Weight 329.78 g/mol

CAS Number 61443-78-5

Appearance Pale Beige to Pale Yellow Solid

Melting Point 242-247°C

Boiling Point (Predicted) 540.0 ± 60.0 °C

Density (Predicted) 1.46 ± 0.1 g/cm³

Solubility DMSO (Slightly), Methanol (Slightly, Heated)

Data sourced from ChemicalBook and PubChem.[1][2]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the recommended steps for the safe disposal of 8-Hydroxyamoxapine
from a laboratory setting. The primary principle is to treat this compound as hazardous

pharmaceutical waste.

Objective: To safely and compliantly dispose of 8-Hydroxyamoxapine waste, minimizing risk

to personnel and the environment.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, chemical-resistant

gloves, lab coat.

Designated, labeled, and sealed hazardous waste container.
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Chemical fume hood.

Waste inventory log.

Methodology:

Personnel Protection: Before handling 8-Hydroxyamoxapine, all personnel must wear

appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat. All

handling of the solid material should be conducted in a chemical fume hood to avoid

inhalation of dust.

Waste Segregation:

Do not mix 8-Hydroxyamoxapine waste with non-hazardous waste.

Keep it in its original container if possible, or in a clearly labeled, sealed, and compatible

hazardous waste container. The label should include the chemical name ("8-
Hydroxyamoxapine"), the CAS number (61443-78-5), and the relevant hazard

pictograms.

Container Management:

Ensure the hazardous waste container is in good condition, free from leaks or damage,

and is kept closed except when adding waste.[3]

Store the container in a designated, secure, and well-ventilated secondary containment

area away from incompatible materials.

Waste Characterization and Documentation:

While a specific EPA hazardous waste code (P- or U-listing) for 8-Hydroxyamoxapine is

not readily available, its GHS hazard classifications warrant treating it as hazardous

waste.

Maintain a detailed inventory of the waste, including the quantity and date of

accumulation.

Disposal Pathway:
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Engage a Licensed Hazardous Waste Disposal Company: The primary and recommended

method for disposal is to transfer the waste to a licensed environmental services company

that specializes in hazardous chemical waste. This ensures the final disposal method,

typically high-temperature incineration, is compliant with federal and state regulations.[4]

Do Not Dispose Down the Drain or in General Trash: Disposing of 8-Hydroxyamoxapine
in the sanitary sewer or general trash is strictly prohibited. This practice can lead to

environmental contamination and is non-compliant with regulations governing

pharmaceutical waste. The EPA's regulations under the Resource Conservation and

Recovery Act (RCRA) prohibit the sewering of hazardous pharmaceutical waste.[3]

Emergency Procedures:

Spills: In case of a spill, evacuate the immediate area. Wearing appropriate PPE, carefully

sweep up the solid material, avoiding dust generation, and place it in the designated

hazardous waste container. Clean the spill area with a suitable solvent and dispose of the

cleaning materials as hazardous waste.

Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.

Inhalation: Move the person to fresh air.

Ingestion: If swallowed, call a poison center or doctor immediately.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 8-Hydroxyamoxapine.
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Start: 8-Hydroxyamoxapine Waste Generated

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Segregate as Hazardous Waste

Step 3: Label Waste Container
(Name, CAS, Hazards)

Improper Disposal Routes
(Sewer, General Trash)

STRICTLY PROHIBITED

Step 4: Store in Secure Secondary Containment

Step 5: Document in Waste Log

Step 6: Arrange Pickup by Licensed
Hazardous Waste Vendor

Final Disposal:
High-Temperature Incineration

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 8-Hydroxyamoxapine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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